2"-O-beta-L-galactopyranosylorientin

• Molecular Formula: C27H30O16
• Molecular Weight: 610.5 g/mol
• InChI: InChI=1S/C27H30O16/c28-6-15-20(36)22(38)26(43-27-23(39)21(37)19(35)16(7-29)42-27)25(41-15)18-12(33)4-11(32)17-13(34)5-14(40-24(17)18)8-1-2-9(30)10(31)3-8/h1-5,15-16,19-23,25-33,35-39H,6-7H2
• InChIKey: QQBFHNKJGBCSLG-UHFFFAOYSA-N

2″-O-beta-L-galactopyranosylorientin (OGA; CAS 861691-37-4) is a flavonoid 8-C-glycoside isolated from the flowers of Trollius chinensis and T. ledebouri.

2″-O-beta-L-galactopyranosylorientin: A C‑Glycosyl Flavonoid with Defined Solubility and Transporter‑Mediated Absorption Profiles

2″-O-beta-L-galactopyranosylorientin (OGA; CAS 861691-37-4) is a flavonoid 8-C-glycoside isolated from the flowers of Trollius chinensis and T. ledebouri [1]. Structurally, it comprises an orientin core (luteolin 8-C-glucoside) further substituted at the 2″-hydroxyl of the glucose moiety with a β-L-galactopyranosyl unit [2]. This additional galactosylation distinguishes it from simpler C‑glycosyl flavones such as orientin and vitexin and confers a higher polarity that directly influences both its physicochemical handling properties and its interaction with intestinal efflux transporters [1].

Compound type Natural flavone C-glycoside with 2''-O-β-L-galactopyranosyl substitution

Key differentiator Exclusive MRP2 efflux transporter substrate, unlike P-gp-oriented orientin/vitexin

Workflow fit Antioxidant assay development, intestinal transport studies, phytochemical QC of Trollius species

• [1] Wu LZ, Zhang XP, Xu XD, et al. Flavone C-glycosides from flowers of Trollius ledebouri. Chinese Chemical Letters. 2005;16(5):621-624. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 101251461, 2''-O-beta-L-Galactopyranosylorientin. View Source

Why Orientin or Vitexin Alone Cannot Substitute for 2″-O-beta-L-galactopyranosylorientin in Functional Assays

Despite sharing the flavone C‑glycoside scaffold, 2″-O-beta-L-galactopyranosylorientin cannot be interchanged with orientin or vitexin because the 2″-O-galactosyl substitution fundamentally alters two performance-critical parameters: antioxidant potency and intestinal efflux transporter specificity. In the DPPH radical scavenging assay, OGA exhibits an IC50 of 23.9 μg/mL, whereas orientin and vitexin are markedly less potent (112.4 μg/mL and 217.9 μg/mL, respectively) [1]. In Caco‑2 cell monolayers, OGA is a selective substrate of multidrug resistance protein 2 (MRP2), while orientin and vitexin are instead handled by P‑glycoprotein (P‑gp) [2]. Consequently, generic substitution with in‑class analogs without a 2″-O‑galactoside would introduce uncontrolled variability in both bioactivity readouts and apparent permeability, invalidating head‑to‑head comparisons and complicating the interpretation of structure‑activity relationships [1][2].

Property

OGA (target)

Orientin / Vitexin

Risk if substituted

Efflux transporter

MRP2 substrate

P-gp substrate

Transporter pathway mismatch may alter cellular disposition data

DPPH scavenging capacity

Reported higher signal

Lower potency in same assay

Assay sensitivity may decrease; requires re-validation of working range

Polarity / solubility

Enhanced aqueous solubility due to galactosyl moiety

Less polar

Solubility-limited assay conditions may not transfer directly

• [1] Zhou Q, Wang RF, Liu C, et al. Distribution of two bioactive compounds in flowers of Trollius chinensis. Journal of Chromatographic Science. 2014;52(5):430-435. doi:10.1093/chromsci/bmt065 View Source
• [2] Liu L, Guo L, Zhao C, et al. Characterization of the intestinal absorption of seven flavonoids from the flowers of Trollius chinensis using the Caco‑2 cell monolayer model. PLoS ONE. 2015;10(3):e0119263. doi:10.1371/journal.pone.0119263 View Source

Product‑Specific Quantitative Evidence for 2″-O-beta-L-galactopyranosylorientin

DPPH Radical Scavenging: 4.7‑Fold More Potent than Orientin and 9.1‑Fold More Potent than Vitexin

In a direct comparative DPPH assay, 2″-O-beta-L-galactopyranosylorientin (OGA) achieved an IC50 of 23.9 μg/mL, whereas orientin and vitexin required 112.4 μg/mL and 217.9 μg/mL, respectively, to reach 50% inhibition [1]. This represents a 4.7‑fold increase in potency over orientin and a 9.1‑fold increase over vitexin under identical experimental conditions.

DPPH scavenging

Head-to-head

OGA IC₅₀ 23.9 µg/mL vs. Orientin 112.4 µg/mL (4.7-fold); Vitexin 217.9 µg/mL

In vitro DPPH assay, Trollius chinensis isolates

Supports antioxidant assay sensitivity context; greater radical scavenging capacity reported

Signal-to-background ratio may differ across assay platforms

Evidence Dimension	DPPH radical scavenging activity (IC50)
Target Compound Data	23.9 μg/mL
Comparator Or Baseline	orientin: 112.4 μg/mL; vitexin: 217.9 μg/mL
Quantified Difference	4.7-fold more potent than orientin; 9.1-fold more potent than vitexin
Conditions	DPPH assay; compounds isolated from Trollius chinensis flowers

Why This Matters

Procurement of OGA is essential for any study requiring a potent, structurally defined antioxidant standard from the Trollius flavonoid class.

• [1] Zhou Q, Wang RF, Liu C, et al. Distribution of two bioactive compounds in flowers of Trollius chinensis. Journal of Chromatographic Science. 2014;52(5):430-435. doi:10.1093/chromsci/bmt065 View Source

Intestinal Efflux Transporter Specificity: MRP2 Substrate vs. P‑gp Substrate for Orientin/Vitexin

Using the Caco‑2 cell monolayer model, 2″-O-beta-L-galactopyranosylorientin was identified as a substrate of multidrug resistance protein 2 (MRP2), whereas orientin and vitexin—which lack the 2″-O‑galactosyl group and retain a free 2″‑OH—are substrates of P‑glycoprotein (P‑gp) [1]. This divergence in transporter recognition is directly attributable to the 2″-O‑galactosyl substitution, as all four 7‑OH flavones evaluated (orientin, vitexin, 2″-O-β-L-galactopyranosylorientin, and 2″-O-β-L-galactopyranosylvitexin) undergo transporter‑mediated efflux, but the specific transporter involved is dictated by the substitution pattern at the 2″‑position [1].

Intestinal efflux transporter

Head-to-head

OGA: MRP2 substrate (not P-gp); Orientin/Vitexin: P-gp substrates

Caco-2 monolayer model with specific inhibitors

Transporter pathway context differs; MRP2 profiling may be required

P-gp inhibition data do not apply to OGA disposition

Evidence Dimension	Intestinal efflux transporter substrate specificity
Target Compound Data	MRP2 substrate
Comparator Or Baseline	orientin: P‑gp substrate; vitexin: P‑gp substrate
Quantified Difference	Qualitative difference in transporter selection (MRP2 vs. P‑gp)
Conditions	Caco‑2 cell monolayer model; transport studies in the presence of verapamil (P‑gp inhibitor) and MK‑571 (MRP inhibitor)

Why This Matters

Accurate prediction of oral bioavailability and potential drug‑transporter interactions requires the use of the specific MRP2 substrate rather than a P‑gp‑substrate surrogate.

• [1] Liu L, Guo L, Zhao C, et al. Characterization of the intestinal absorption of seven flavonoids from the flowers of Trollius chinensis using the Caco‑2 cell monolayer model. PLoS ONE. 2015;10(3):e0119263. doi:10.1371/journal.pone.0119263 View Source

Apparent Permeability: Comparable Papp to Orientin and Vitexin in Caco‑2 Monolayers

The apparent permeability coefficient (Papp) of 2″-O-beta-L-galactopyranosylorientin across Caco‑2 cell monolayers falls within the 10⁻⁵ cm/s range, a value comparable to that reported for orientin and vitexin [1]. Although the Papp values are low (indicative of poor passive absorption), the consistency among the three 7‑OH flavones confirms that the addition of the 2″‑O‑galactosyl group does not further reduce membrane permeability—the critical differentiator remains the specific efflux transporter engaged (MRP2 vs. P‑gp) [1].

Passive permeability

Head-to-head

OGA Papp ~10⁻⁵ cm/s; comparable to orientin and vitexin

Caco-2 monolayer; no significant quantitative difference

Passive absorption similar; efflux route attribution remains distinct

Permeability alone does not reflect transporter involvement

Evidence Dimension	Apparent permeability (Papp)
Target Compound Data	≈10⁻⁵ cm/s
Comparator Or Baseline	orientin: ≈10⁻⁵ cm/s; vitexin: ≈10⁻⁵ cm/s
Quantified Difference	No significant difference (all within 10⁻⁵ cm/s range)
Conditions	Caco‑2 cell monolayer model; apical-to-basolateral transport

Why This Matters

Researchers can isolate the effect of MRP2‑mediated efflux on oral absorption without confounding permeability differences.

• [1] Liu L, Guo L, Zhao C, et al. Investigation of the effective components of the flowers of Trollius chinensis from the perspectives of intestinal bacterial transformation and intestinal absorption. Pharmaceutical Biology. 2017;55(1):1747-1758. doi:10.1080/13880209.2017.1321023 View Source

DMSO Solubility: ≥112.6 mg/mL Enables High‑Concentration Stock Preparation

Vendor‑certified solubility data indicate that 2″-O-beta-L-galactopyranosylorientin dissolves in DMSO at ≥112.6 mg/mL, which corresponds to a concentration of approximately 184 mM . This high solubility in a standard biological solvent facilitates the preparation of concentrated stock solutions for cell‑based assays and in vivo dosing without precipitation artifacts.

In vivo anti-cachectic model

Data to verify

Reported >100% increase in survival time (tumor-bearing mouse model)

No comparator data for orientin/vitexin; source details pending

Reported model-response context; anti-cachectic endpoint requires independent replication

Mechanism linked to cachectin inhibition, but evidence strength is limited

Evidence Dimension	Solubility in DMSO
Target Compound Data	≥112.6 mg/mL (≈184 mM)
Comparator Or Baseline	No direct comparator data available for orientin/vitexin from same source
Quantified Difference	N/A
Conditions	DMSO solvent at room temperature

Why This Matters

High DMSO solubility reduces the volume of organic solvent required in biological assays, minimizing vehicle‑induced cytotoxicity and experimental variability.

Lyophilized Stability: 36‑Month Shelf Life at –20 °C Under Desiccation

According to supplier specifications, 2″-O-beta-L-galactopyranosylorientin in lyophilized powder form remains stable for 36 months when stored at –20 °C under desiccated conditions [1]. Once reconstituted in solution, storage at –20 °C is recommended, and the solution should be used within one month to prevent potency loss [1].

Evidence Dimension	Long‑term storage stability
Target Compound Data	36 months (lyophilized, -20 °C, desiccated)
Comparator Or Baseline	No direct comparator data available for orientin/vitexin from same source
Quantified Difference	N/A
Conditions	Lyophilized powder; -20 °C; desiccated environment

Why This Matters

Defined shelf‑life data supports procurement planning and reduces the risk of compound degradation in long‑term studies or multi‑site collaborations.

• [1] AdooQ BioScience. 2′-O-beta-L-Galactopyranosylorientin Product Information. Catalog No. A14793. View Source

Optimal Research Applications for 2″-O-beta-L-galactopyranosylorientin Based on Quantitative Differentiation

High‑Sensitivity Antioxidant Screening Requiring a Potent, Structurally Defined C‑Glycosyl Flavonoid Positive Control

With a DPPH IC50 of 23.9 μg/mL—4.7‑fold more potent than orientin and 9.1‑fold more potent than vitexin—2″-O-beta-L-galactopyranosylorientin serves as an ideal positive control or benchmark compound for antioxidant assays where a robust, reproducible signal is required [1]. Its defined potency allows for precise dose‑response curve generation and facilitates cross‑study comparisons when evaluating novel antioxidant candidates.

Intestinal Absorption and Drug‑Transporter Interaction Studies Focusing on MRP2‑Mediated Efflux

Unlike orientin and vitexin, which are P‑gp substrates, 2″-O-beta-L-galactopyranosylorientin is a selective substrate of MRP2 [1]. This property makes it uniquely suited for investigations of MRP2‑mediated intestinal efflux, drug‑drug interactions involving MRP2 inhibitors, and structure‑activity relationship studies that aim to dissect the contribution of the 2″‑O‑galactosyl moiety to transporter recognition [1]. Its use eliminates the confounding variable of P‑gp co‑engagement that would occur with unsubstituted C‑glycosides.

Method Development and Validation for HPLC/UPLC Quantification of Trollius‑Derived Flavonoids

As a major flavonoid constituent of Trollius chinensis flowers, 2″-O-beta-L-galactopyranosylorientin is a necessary analytical reference standard for the development, optimization, and validation of chromatographic methods (HPLC, UPLC‑MS/MS) intended for the quality control of Trollius‑based herbal preparations or for the pharmacokinetic monitoring of this compound class [1]. The compound's characteristic retention time and mass spectral fragmentation pattern are essential for accurate peak identification and quantification.

Preparation of Concentrated Stock Solutions for In Vitro Assays Requiring Minimal Vehicle Volume

The high solubility of 2″-O-beta-L-galactopyranosylorientin in DMSO (≥112.6 mg/mL, ≈184 mM) enables the preparation of highly concentrated stock solutions [1]. This is particularly advantageous in cell‑based assays (e.g., RAW264.7 macrophage inflammation models [2]) where keeping the final DMSO concentration below 0.1–0.5% (v/v) is critical to avoid solvent‑induced cytotoxicity and to maintain physiological relevance.

Application

Selection Property

Validation Focus

DPPH/ABTS radical scavenging assays

Reported DPPH scavenging signal context

Antioxidant capacity ranking across flavone C-glycosides

MRP2-mediated efflux transport studies

MRP2 substrate selectivity profile

Transporter-specific inhibitor/kinetics profiling (Caco-2, MDCKII-MRP2)

Cancer cachexia in vivo model research

In vivo model-response endpoint context

Cachexia symptom and survival endpoint evaluation

Phytochemical standardization of Trollius extracts

Natural product reference standard identity

HPLC purity and batch-to-batch consistency

• [1] Zhou Q, Wang RF, Liu C, et al. Distribution of two bioactive compounds in flowers of Trollius chinensis. Journal of Chromatographic Science. 2014;52(5):430-435. doi:10.1093/chromsci/bmt065 View Source
• [2] Liu L, Guo L, Zhao C, et al. Anti-inflammatory effect of the compounds from the flowers of Trollius chinensis. Pakistan Journal of Pharmaceutical Sciences. 2018;31(5):1951-1957. View Source